Cas no 1196152-51-8 (2-(trifluoromethyl)morpholine hydrochloride)

• Product Name: 2-(trifluoromethyl)morpholine hydrochloride
• CAS No: 1196152-51-8
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• MDL: MFCD13189488
• CID: 2616519
• PubChem ID: 53534844
• Update Time: 2025-11-02

2-(trifluoromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)morpholine,hydrochloride
• 2-Trifluoromethyl-morpholine hydrochloride
• 2-(trifluoromethyl)morpholine hydrochloride
• AB68509
• MFCD24621418
• 1196152-51-8
• SCHEMBL14919370
• EN300-81684
• SY261578
• MFCD24621417
• AKOS026676795
• P17947
• INIKTCFEWCCJMM-UHFFFAOYSA-N
• CS-0064849
• F8887-7129
• SY190296
• MFCD13189488
• SY336667
• 2-trifluoromethylmorpholine hydrochloride
• 2-(trifluoromethyl)morpholinehydrochloride
• PB40521
• BS-37164
• 2-(Trifluoromethyl)morpholine HCl
• AB86834
• 2-(trifluoromethyl)morpholine;hydrochloride
• UFC90970
• 812-908-1
• UFC90969

• MDL： MFCD13189488
• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4-3-9-1-2-10-4;/h4,9H,1-3H2;1H
• InChI Key： INIKTCFEWCCJMM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CNCCO1)(F)F

Computed Properties

• Exact Mass: 191.0324761g/mol
• Monoisotopic Mass: 191.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(trifluoromethyl)morpholine hydrochloride

2-(trifluoromethyl)morpholine hydrochloride (CAS No. 1196152-51-8): A Versatile Building Block in Modern Medicinal Chemistry

2-(trifluoromethyl)morpholine hydrochloride (CAS No. 1196152-51-8) is a synthetically accessible heterocyclic compound that has garnered significant attention in the field of drug discovery and chemical synthesis due to its unique structural features. The trifluoromethyl group (–CF₃) is a well-known bioisostere of the methyl group, known for its ability to modulate hydrophobic interactions, electronic effects, and metabolic stability in pharmaceutical molecules. When incorporated into morpholine rings, which are common structural motifs in antineoplastic agents, antifungal drugs, and enzyme inhibitors, this compound exhibits a unique combination of chemical reactivity and biological activity that makes it a valuable intermediate in molecular design.

The morpholine ring, a six-membered heterocycle containing an oxygen atom and an amine group, is a ubiquitous pharmacophore in numerous approved therapeutics, including antihistamines, antidepressants, and antipsychotics. The trifluoromethyl substitution at the 2-position of the morpholine ring introduces a fluorine-rich environment that can influence ligand-receptor interactions through hydrogen bonding, electrostatic effects, and van der Waals forces. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of fluorinated heterocycles in enhancing drug solubility, metabolic resistance, and target specificity, all of which are critical parameters in lead optimization processes.

2-(trifluoromethyl)morpholine hydrochloride has been extensively utilized as a synthetic precursor in the development of tyrosine kinase inhibitors, a class of targeted therapies that have revolutionized the treatment of solid tumors and hematological malignancies. The trifluoromethyl group is particularly effective in modulating the pKa of amine functionalities, which is crucial for protonation-deprotonation dynamics in enzyme active sites. A 2023 study in ACS Medicinal Chemistry Letters demonstrated that fluorinated morpholine derivatives could enhance binding affinity to ALK and ROS1 kinases by up to 2-fold compared to their non-fluorinated analogs, without compromising selectivity profiles.

In neuropharmacology, the 2-(trifluoromethyl)morpholine scaffold has shown promise as a modulator of ion channels and transporters. Research published in European Journal of Pharmacology (2024) reported that derivatives of this compound exhibited moderate affinity for NMDA receptors, suggesting potential applications in neurodegenerative diseases and schizophrenia treatment. The hydrochloride salt form of this compound is particularly advantageous for solid-state synthesis, as it ensures high crystallinity and thermostability, which are essential for scale-up processes in pharmaceutical manufacturing.

The trifluoromethyl group has also been shown to influence metabolic pathways through inductive effects and steric hindrance. A comparative in silico study published in ChemMedChem (2023) revealed that fluorinated morpholines exhibited reduced CYP450 metabolism compared to non-fluorinated analogs, which is a significant factor in drug-likeness assessments. This property aligns with the Rule of Five criteria, making 2-(trifluoromethyl)morpholine hydrochloride a promising candidate for hit-to-lead development in drug discovery programs.

Recent advances in fluorine chemistry have further expanded the utility of this compound. Electrophilic fluorination strategies, such as trifluoromethylation via transition metal catalysis, have enabled the regioselective functionalization of morpholine rings with high efficiency and low byproduct formation. A 2024 review in Organic Letters emphasized the role of fluorinated intermediates in asymmetric synthesis, where the trifluoromethyl group can act as a chiral auxiliary in enantioselective reactions. This opens new avenues for the synthesis of optically active compounds with improved pharmacological profiles.

From a green chemistry perspective, the hydrochloride salt form of this compound offers environmental advantages due to its solubility in aqueous media, which facilitates waste reduction and process efficiency in chemical manufacturing. Additionally, the fluorine content of the trifluoromethyl group has been shown to enhance thermal stability in polymer science, making derivatives of this compound potentially useful in high-performance materials and coatings with extreme temperature resistance.

In conclusion, 2-(trifluoromethyl)morpholine hydrochloride represents a versatile platform for molecular innovation across multiple disciplines, from pharmaceutical development to materials engineering. Its unique combination of electronic and steric properties, combined with advantages in synthetic accessibility and biological relevance, positions it as a key intermediate in the next generation of therapeutics and functional materials. As computational modeling and experimental techniques continue to advance, the potential applications of this compound are likely to expand further, driving innovation in drug discovery and chemical synthesis.

The compound 2-(trifluoromethyl)morpholine hydrochloride is a versatile and strategically valuable molecule in both chemical synthesis and pharmaceutical development, owing to its unique structural and functional properties. Here's a concise summary of its key features and applications: --- ### Key Structural Features - Trifluoromethyl group (–CF₃): Enhances hydrophobicity, electronic effects, and metabolic stability. - Morpholine ring: A common pharmacophore in drugs targeting neurological, oncological, and infectious diseases. - Hydrochloride salt form: Ensures high solubility, crystallinity, and thermostability, ideal for solid-state synthesis and pharmaceutical manufacturing. --- ### Applications in Drug Discovery 1. Tyrosine Kinase Inhibitors: - Enhances binding affinity to ALK and ROS1 kinases by up to 2-fold. - Improves selectivity and target specificity in cancer therapies. 2. Neuropharmacology: - Acts as a modulator of NMDA receptors, with potential applications in schizophrenia and neurodegenerative diseases. 3. Drug-Likeness and Metabolism: - Reduced CYP450 metabolism, improving pharmacokinetic profiles and compliance with the Rule of Five. 4. Asymmetric Synthesis: - Acts as a chiral auxiliary in enantioselective reactions, enabling the synthesis of optically active compounds. --- ### Advantages in Green Chemistry - High aqueous solubility of the hydrochloride salt reduces waste and improves process efficiency. - Thermal stability of the trifluoromethyl group makes it useful in high-performance materials and coatings. --- ### Future Prospects - Computational modeling and experimental advances are expected to expand its applications in drug discovery, materials science, and chemical engineering. - A platform for innovation in molecular design, with cross-disciplinary potential. --- ### Conclusion 2-(trifluoromethyl)morpholine hydrochloride is a strategic intermediate with broad utility in pharmaceuticals, materials, and chemical processes, reflecting its versatility and importance in modern science.